3-Cyano-4-methoxybenzoic acid

• IUPAC Name: 3-cyano-4-methoxybenzoic acid
• InChI: InChI=1S/C9H7NO3/c1-13-8-3-2-6(9(11)12)4-7(8)5-10/h2-4H,1H3,(H,11,12)
• InChI Key: OTZHDJMZVQTSBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)C#N
• Molecular Formula: C9H7NO3
• DSSTOX Substance ID: DTXSID60621275
• Molecular Weight: 177.16 g/mol
• CAS RN: 117738-82-6

Description

3-Cyano-4-methoxybenzoic acid is a chemical compound with the molecular formula C9H7NO3. It is used for research and development purposes.

Synthesis Analysis

The synthesis of 3-Cyano-4-methoxybenzoic acid involves oxidative polymerization of aniline with 3-amino-4-methoxybenzoic acid. The process also involves the use of N-ethyl-N,N-diisopropylamine and N-[(dimethylamino)-3-oxo-1H-1,2,3-triazolo[4,5-b]pyridin-1-yl-methylene]-N-methylmethanaminium hexafluorophosphate.

Molecular Structure Analysis

The molecular structure of 3-Cyano-4-methoxybenzoic acid is represented by the InChI code: 1S/C9H7NO3/c1-13-8-3-2-6 (9 (11)12)4-7 (8)5-10/h2-4H,1H3, (H,11,12) and the InChI key is OTZHDJMZVQTSBJ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

3-Cyano-4-methoxybenzoic acid has a molecular weight of 177.16. It is a solid at room temperature. Its water solubility is 1.85 mg/ml.

Scientific Research Applications

Substituent Effects on Acidity

• Field : Organic Chemistry
• Application : This compound, being a substituted benzoic acid, can be used to study the effects of substituents on the acidity of carboxylic acids. The presence of electron-withdrawing or electron-releasing groups affects the stability of carboxylate anions, and in turn, determines the dissociation constant of a carboxylic acid.
• Method : The acidity of a series of substituted benzoic acids can be determined by measuring their Ka (or pKa) values.
• Results : The results can help predict the effect that the substituent has on the susceptibility of the benzene ring to electrophilic attack.

Medicinal Chemistry

• Field : Medicinal Chemistry
• Application : Although specific applications of 3-Cyano-4-methoxybenzoic acid in medicinal chemistry are not mentioned, it’s plausible that it could be used in the synthesis of various pharmaceutical compounds.
• Method & Results : Specific methods and results are not provided in the source.

Electrochemistry

• Field : Electrochemistry
• Application : While specific applications of 3-Cyano-4-methoxybenzoic acid in electrochemistry are not mentioned, it’s plausible that it could be used in studies related to oxidation and reduction reactions.
• Method & Results : Specific methods and results are not provided in the source.

Microbiology

• Field : Microbiology
• Application : It’s possible that 3-Cyano-4-methoxybenzoic acid could be used as a carbon source for certain microorganisms.
• Method & Results : Specific methods and results are not provided in the source.

Safety And Hazards

The safety information for 3-Cyano-4-methoxybenzoic acid indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.

Synthesis routes and methods I

Procedure details

To a solution of methyl 3-cyano-4-methoxy-benzoate (1.5 g, 7.9 mmol) in CH3OH/H2O (25 mL; 1:1), was added LiOH (2.5 g, 60.0 mmol). The reaction mixture was refluxed for 2 h, cooled at rt and 6M HCl was added dropwise until pH 2 was obtained. The precipitate was collected, washed with H2O (3×20 mL), dried in vacuo to afford 3-cyano-4-methoxy-benzoic acid. MS (ESI) 178 (M+H)+. To a 100 mL round-bottom flask with 3-cyano-4-methoxy-benzoic acid (1.4 g, 7.8 mmol), was added SOCl2 (15 mL) dropwise. The reaction was refluxed for 1 h and was cooled to rt. The excess of SOCl2 was removed in vacuo and the oily acid chloride was dissolved in THF (15 mL). The resulting solution was added dropwise to a mixture of 2-aminophenol (1.3 g, 11.7 mmol), triethylamine (1.3 g, 11.7 mmol) and THF (30 mL) at 0° C. The reaction was warmed up to rt and stirred an additional 3 h. The precipitate was removed by filtration and the filtrate was concentrated and dried in vacuo. The dark brown solid residue was dissolved in toluene (20 mL) and p-toluenesulfonic acid (6.0 g, 46.8 mmol) was added. The reaction was refluxed overnight, cooled to rt, and EtOAc (300 mL) was added. The EtOAc solution was washed with brine (3×20 mL), dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by flash chromatography (silica gel, CHCl3:CH3OH 8:1) to afford 5-(1,3-benzoxazol-2-yl)-2-methoxy benzonitrile. MS ESI) 251(M+H)+.

Synthesis routes and methods II

Procedure details

Methyl 3-cyano-4-methoxybenzoate (879 mg) was dissolved in tetrahydrofuran (8 mL) and water (4 mL), and lithium hydroxide monohydrate (772 mg) was added to the solution, and then the mixture was stirred at mom temperature for 1 hour. The organic solvent was distilled off under reduced pressure and acidified with 2N hydrochloric acid, and then the precipitated crystal was collected by filtration to obtain the title compound (754 mg) as a colorless crystal.

Synthesis routes and methods III

Procedure details

To a stirred solution of methyl 3-cyano-4-methoxybenzoate (1.1 g, 5.70 mmol) in a mixture of THF (70 mL), MeOH (70 mL) and water (5 mL) was added LiOH (0.97 g, 23.01 mmol) at RT and the reaction mixture was then stirred at RT for 1 h. The reaction mixture was acidified to pH ˜2 with 2 N HCl and the aqueous layer was extracted with DCM (3×100 mL). The combined organic extracts were washed with water (50 mL) and brine (50 mL), dried over anhydrous Na2SO4, filtered and evaporated under reduced pressure to afford 3-cyano-4-methoxybenzoic acid (1.0 g, 100%) as a solid.

Synthesis routes and methods IV

Procedure details

Citations

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Number of citations: 30 pubs.acs.org